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Benzene and substituted derivatives
Benzene and its substituted derivatives are fundamental aromatic compounds in organic chemistry, widely used in various industries including pharmaceuticals, plastics, and dyes. Benzene itself is a six-carbon ring with three alternating double bonds, creating a highly stable molecule due to the delocalization of electrons across the ring. Substituted benzene derivatives involve the replacement of one or more hydrogen atoms on the benzene ring by various functional groups such as alkyls, halogens, nitriles, and ethers.
These compounds exhibit unique physical and chemical properties depending on their substituents. For instance, para-substitution (where substituents are directly across from each other) often results in less reactive molecules compared to ortho- or meta-substitutions due to steric hindrance and electron density distribution effects. Benzene derivatives find extensive applications ranging from the synthesis of pharmaceuticals like aspirin and antibiotics, through dyes production, to materials science where they can be used as intermediates for polymers.
The use of substituted benzenes is crucial in both academic research and industrial settings due to their versatile reactivity and utility in chemical reactions.

Benzoic acids and derivatives
Halobenzenes
Anilides
Benzenesulfonamides
Benzenesulfonic acids and derivatives
Phenylacetamides
Biphenyls and derivatives
Styrenes
Benzyloxycarbonyls
Toluenes
N-phenylureas
Nitrobenzenes
Benzoyl derivatives
Phenylpropanes
Trifluoromethylbenzenes
Benzylethers
Sulfanilides
Phenoxyacetic acid derivatives
Phenoxy compounds
Diphenylethers
Methoxybenzenes
Benzylamines
Benzenesulfonyl compounds
Phenylmethylamines
Phenylazides
Phenylphosphines and derivatives
Phenylcarbamic acid esters
Diphenylmethanes
N-phenylthioureas
Benzyl alcohols
Xylenes
Phenylbutylamines
Phenylhydrazines
Phenyl methylcarbamates
Aniline and substituted anilines
Benzonitriles
Phenethylamines
Benzophenones
Phenylphosphonothioates
Phenylacetaldehydes
Cumenes
Diphenylacetonitriles
Phenylpropylamines
Benzyl halides
Benzene and substituted derivatives
Benzyl cyanides
M-terphenyls
Phenylpyruvic acid derivatives
3-phenoxypropionic acids
2-phenoxypropionic acid esters
Butyrophenones
Cyclohexylphenols
Terphenyls
Phenyl sulfoxides
Salicylic acids
Hydroxybenzoic acid derivatives
Phenylpropenes
Phenylacetic acids
Biphenols
Benzyl sulfoxides
Benzoic acid esters
Acetophenones
Dimethoxybenzenes
P-methoxybenzoic acids and derivatives
Aminobenzenesulfonamides
Benzazocines
2(hydroxyphenyl)acetic acids
p-Hydroxybenzoic acid alkyl esters
m-Hydroxybenzoic acid esters
2-phenoxypropionic acids
O-methoxybenzoic acids and derivatives
Xylenols
Phenyl-beta-methoxyacrylates
Benzoic acids
P-phthalic acid and derivatives
Phenylbenzamines
Anthranilamides
Alkyldimethylbenzylammonium halides
p-Phthalate esters
Benzoyl peroxides
Bisphenols
Chlorobenzenes
Dinitrotoluenes
Galloyl esters
Salicylamides
Acylaminobenzoic acid and derivatives
Gallic acid and derivatives
Gallic acids
o-Xylenes
M-methoxybenzoic acids and derivatives
Phenoxides
Benzamides
Hippuric acids
M-phthalic acid and derivatives
Acylsalicylic acids
Diaminotoluenes
Dichlorobenzoic acids
Aminotoluenes
m-Xylenes
Bromobenzenes
Aminobenzoic acids
o-Hydroxybenzoic acid esters
Amphetamines and derivatives
Benzyl thiocyanates
P-toluenesulfonamides
p-Xylenols
Aminobenzamides
Salicylic acid and derivatives
P-terphenyls
Polybrominated biphenyls
Acetanilides
Halobenzoic acids
Dichlorobenzenes
Chlorophenoxyacetates
Nitrobenzoic acids and derivatives
2-halobenzoic acids and derivatives
Benzanilides
Bromodiphenyl ethers
Phenylcarbamic acids
Benzyl alkyl sulfoxides
m-Phthalate esters
Aminobenzoic acids and derivatives
Aminosalicylic acids and derivatives
Benzidines
Hippuric acids and derivatives
Methoxyanilines
Polychlorinated biphenyls
p-Hydroxybenzoic acid esters
p-Xylenes
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